![molecular formula C13H8ClF3N2O B2452085 6-chloro-N-[3-(trifluoromethyl)phenyl]nicotinamide CAS No. 384847-78-3](/img/structure/B2452085.png)
6-chloro-N-[3-(trifluoromethyl)phenyl]nicotinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-chloro-N-[3-(trifluoromethyl)phenyl]nicotinamide is a chemical compound with the linear formula C13H8ClF3N2O . It has a molecular weight of 300.67 . This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals .
Molecular Structure Analysis
The molecular structure of 6-chloro-N-[3-(trifluoromethyl)phenyl]nicotinamide is represented by the linear formula C13H8ClF3N2O . The compound has a molecular weight of 300.67 .Scientific Research Applications
Apoptosis Induction in Cancer Research
A notable application of N-phenyl nicotinamides, which includes compounds like 6-chloro-N-[3-(trifluoromethyl)phenyl]nicotinamide, is in cancer research. These compounds have been identified as potent inducers of apoptosis. Specifically, compound 8, closely related to 6-chloro-N-(4-ethoxy-2-nitrophenyl)pyridine-3-carboxamide, was found to arrest T47D breast cancer cells in the G(2)/M phase of the cell cycle, followed by induction of apoptosis. This discovery highlights the potential of N-phenyl nicotinamides as novel anticancer agents, especially due to their ability to inhibit microtubule polymerization in vitro (Cai et al., 2003).
Chemical Synthesis and Drug Development
6-Chloro-N-[3-(trifluoromethyl)phenyl]nicotinamide serves as an intermediate in the synthesis of novel anti-infective agents. The synthesis process, particularly the trifluoromethylation step, is crucial for producing this compound on a kilogram scale, showcasing its importance in industrial-scale drug development and manufacturing (Mulder et al., 2013).
Structural Studies and Material Science
This compound and its derivatives have been studied for their supramolecular structures. For instance, research on isomeric 2-chloro-N-(nitrophenyl)nicotinamides, which are structurally similar to 6-chloro-N-[3-(trifluoromethyl)phenyl]nicotinamide, has provided insights into their hydrogen bonding patterns and molecular arrangements. Such studies are foundational for understanding the material properties and potential applications of these compounds in various fields, including material science and molecular engineering (De Souza et al., 2005).
Safety and Hazards
properties
IUPAC Name |
6-chloro-N-[3-(trifluoromethyl)phenyl]pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8ClF3N2O/c14-11-5-4-8(7-18-11)12(20)19-10-3-1-2-9(6-10)13(15,16)17/h1-7H,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FZNVBFHOJZDXTL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)NC(=O)C2=CN=C(C=C2)Cl)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8ClF3N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.66 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-chloro-N-[3-(trifluoromethyl)phenyl]nicotinamide | |
CAS RN |
384847-78-3 |
Source
|
Record name | 6-CHLORO-N-(3-(TRIFLUOROMETHYL)PHENYL)NICOTINAMIDE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.